Cas no 2168806-47-9 ({4-3-(aminomethyl)phenylpiperidin-2-yl}methanamine)

• Product Name: {4-3-(aminomethyl)phenylpiperidin-2-yl}methanamine
• CAS No: 2168806-47-9
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 5925785
• PubChem ID: 165482483
• Update Time: 2025-05-30

{4-3-(aminomethyl)phenylpiperidin-2-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {4-3-(aminomethyl)phenylpiperidin-2-yl}methanamine
• {4-[3-(aminomethyl)phenyl]piperidin-2-yl}methanamine
• 2168806-47-9
• EN300-1477875

• Inchi： 1S/C13H21N3/c14-8-10-2-1-3-11(6-10)12-4-5-16-13(7-12)9-15/h1-3,6,12-13,16H,4-5,7-9,14-15H2
• InChI Key： QIWHLGVSYIQPOW-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=CC=C(CN)C=2)CC1CN

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 64.1Ų

Additional information on {4-3-(aminomethyl)phenylpiperidin-2-yl}methanamine

Chemical Compound CAS No. 2168806-47-9: {4-[3-(Aminomethyl)phenyl]piperidin-2-yl}methanamine

{4-[3-(Aminomethyl)phenyl]piperidin-2-yl}methanamine, identified by the CAS registry number 2168806-47-9, is a complex organic compound with significant potential in the field of medicinal chemistry. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The structure of this compound comprises a piperidine ring substituted with a phenyl group at the 4-position, which is further modified by an aminomethyl group at the 3-position of the phenyl ring. Additionally, a methanamine group is attached to the piperidine ring at the 2-position, contributing to its unique chemical properties.

The synthesis of {4-[3-(Aminomethyl)phenyl]piperidin-2-yl}methanamine involves multi-step organic reactions, including nucleophilic substitutions, reductions, and coupling reactions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for preclinical studies and potential therapeutic applications. Researchers have explored various synthetic routes to optimize the yield and purity of this compound, ensuring its suitability for pharmacological evaluations.

From a pharmacological perspective, {4-[3-(Aminomethyl)phenyl]piperidin-2-yl}methanamine has shown promising activity in vitro and in vivo models. Studies have demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases, inflammation, and cancer. For instance, recent research has highlighted its potential as an antagonist of certain G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. The compound's ability to cross the blood-brain barrier (BBB) suggests its utility in treating central nervous system (CNS) disorders.

The structural features of {4-[3-(Aminomethyl)phenyl]piperidin-2-yl}methanamine contribute significantly to its bioavailability and pharmacokinetic profile. The presence of an aminomethyl group enhances solubility and improves absorption, while the piperidine ring provides rigidity and stability to the molecule. These attributes make it an attractive candidate for drug development programs targeting chronic diseases such as Alzheimer's disease, Parkinson's disease, and chronic pain conditions.

In terms of safety and toxicity profiles, preliminary studies indicate that {4-[3-(Aminomethyl)phenyl]piperidin-2-yl}methanamine exhibits low acute toxicity in animal models. However, further investigations are required to assess its long-term safety and potential off-target effects. Regulatory agencies emphasize the importance of thorough toxicological evaluations before advancing such compounds into clinical trials.

The application of computational chemistry tools has greatly facilitated the understanding of {4-[3-(Aminomethyl)phenyl]piperidin-2-yl}methanamine's interactions with biological systems. Molecular docking studies have revealed its binding affinities to various protein targets, providing insights into its mechanism of action. Additionally, machine learning algorithms have been employed to predict its pharmacokinetic parameters and optimize its chemical structure for improved efficacy.

In conclusion, {4-[3-(Aminomethyl)phenyl]piperidin-2-yl}methanamine (CAS No. 2168806-47-9) represents a promising lead compound in medicinal chemistry with potential applications in treating a wide range of diseases. Its unique chemical structure, favorable pharmacokinetic properties, and diverse biological activities make it a valuable asset for drug discovery efforts. Continued research into its mechanisms of action and therapeutic potential will undoubtedly pave the way for innovative treatments in the near future.